N,N,4-trimethyl-2-[(3-methyl-4-nitrobenzoyl)amino]-1,3-thiazole-5-carboxamide

• IUPAC Name: N,N,4-trimethyl-2-[(3-methyl-4-nitrobenzoyl)amino]-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C15H16N4O4S/c1-8-7-10(5-6-11(8)19(22)23)13(20)17-15-16-9(2)12(24-15)14(21)18(3)4/h5-7H,1-4H3,(H,16,17,20)
• InChI Key: CXWNPMAAFYADMS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)NC2=NC(=C(S2)C(=O)N(C)C)C)[N+](=O)[O-]
• Molecular Formula: C15H16N4O4S
• Molecular Weight: 348.4 g/mol

Description

N,N,4-trimethyl-2-[(3-methyl-4-nitrobenzoyl)amino]-1,3-thiazole-5-carboxamide, also known as TTA, is a chemical compound that is widely used in scientific research. It is a potent agonist of the nuclear receptor peroxisome proliferator-activated receptor gamma (PPARγ), which plays a crucial role in regulating glucose and lipid metabolism, inflammation, and adipogenesis.

Mechanism of Action

N,N,4-trimethyl-2-[(3-methyl-4-nitrobenzoyl)amino]-1,3-thiazole-5-carboxamide acts as a potent agonist of PPARγ, which is a transcription factor that regulates the expression of genes involved in glucose and lipid metabolism, inflammation, and adipogenesis. Upon binding to PPARγ, N,N,4-trimethyl-2-[(3-methyl-4-nitrobenzoyl)amino]-1,3-thiazole-5-carboxamide induces a conformational change that enables it to recruit coactivators and initiate transcription of target genes. The downstream effects of PPARγ activation by N,N,4-trimethyl-2-[(3-methyl-4-nitrobenzoyl)amino]-1,3-thiazole-5-carboxamide include increased insulin sensitivity, reduced inflammation, and improved lipid metabolism.
Biochemical and physiological effects:
N,N,4-trimethyl-2-[(3-methyl-4-nitrobenzoyl)amino]-1,3-thiazole-5-carboxamide has been shown to have a wide range of biochemical and physiological effects in animal models and cell cultures. It improves glucose uptake and utilization in adipocytes and skeletal muscle cells, reduces inflammation and oxidative stress in various tissues, and promotes lipid metabolism and adipogenesis in adipocytes. N,N,4-trimethyl-2-[(3-methyl-4-nitrobenzoyl)amino]-1,3-thiazole-5-carboxamide has also been shown to protect against neuronal damage and improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N,N,4-trimethyl-2-[(3-methyl-4-nitrobenzoyl)amino]-1,3-thiazole-5-carboxamide has several advantages for lab experiments, including its high potency and selectivity for PPARγ, its ability to penetrate cell membranes and reach intracellular targets, and its stability in aqueous solutions. However, N,N,4-trimethyl-2-[(3-methyl-4-nitrobenzoyl)amino]-1,3-thiazole-5-carboxamide also has some limitations, including its potential toxicity at high concentrations, its limited solubility in some solvents, and its potential to interfere with other cellular processes.

Future Directions

N,N,4-trimethyl-2-[(3-methyl-4-nitrobenzoyl)amino]-1,3-thiazole-5-carboxamide has great potential for future research in various fields, including metabolic disorders, neurodegenerative diseases, cancer, and cardiovascular diseases. Some possible future directions include the development of more potent and selective PPARγ agonists based on the structure of N,N,4-trimethyl-2-[(3-methyl-4-nitrobenzoyl)amino]-1,3-thiazole-5-carboxamide, the study of N,N,4-trimethyl-2-[(3-methyl-4-nitrobenzoyl)amino]-1,3-thiazole-5-carboxamide in combination with other drugs or therapies for synergistic effects, and the investigation of the long-term effects and safety of N,N,4-trimethyl-2-[(3-methyl-4-nitrobenzoyl)amino]-1,3-thiazole-5-carboxamide in animal models and clinical trials.

Scientific Research Applications

N,N,4-trimethyl-2-[(3-methyl-4-nitrobenzoyl)amino]-1,3-thiazole-5-carboxamide has been extensively used in scientific research to study the role of PPARγ in various physiological and pathological processes. It has been shown to improve insulin sensitivity, reduce inflammation, and promote lipid metabolism in animal models of obesity, diabetes, and metabolic syndrome. N,N,4-trimethyl-2-[(3-methyl-4-nitrobenzoyl)amino]-1,3-thiazole-5-carboxamide has also been studied for its potential therapeutic effects in neurodegenerative diseases, cancer, and cardiovascular diseases.